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Technical Support Center: Chromate-Dichromate
Equilibrium Experiments
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering

unexpected color changes in chromate-dichromate equilibrium experiments.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental principle behind the chromate-dichromate equilibrium?

The chromate-dichromate equilibrium is a classic example of a reversible chemical reaction

that is sensitive to changes in pH.[1] In aqueous solutions, the yellow chromate ion (CrO₄²⁻)

and the orange dichromate ion (Cr₂O₇²⁻) exist in a dynamic equilibrium.[2] The interconversion

between these two ions is governed by the following equation:

2CrO₄²⁻(aq) + 2H⁺(aq) ⇌ Cr₂O₇²⁻(aq) + H₂O(l)[1]

According to Le Chatelier's principle, the addition of an acid (an increase in H⁺ concentration)

will shift the equilibrium to the right, favoring the formation of the orange dichromate ion.

Conversely, the addition of a base (which neutralizes H⁺) will shift the equilibrium to the left,

favoring the formation of the yellow chromate ion.[1][2]

Q2: What are the expected color changes when adjusting the pH of the solution?
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In alkaline conditions (higher pH), the chromate ion is the predominant species, and the

solution will appear yellow. In acidic conditions (lower pH), the equilibrium shifts to favor the

formation of the dichromate ion, resulting in an orange-colored solution. This pH-dependent

color change provides a clear visual indication of the equilibrium's position.

Q3: Can temperature affect the chromate-dichromate equilibrium?

Yes, temperature can influence the equilibrium. Heating a solution containing a buffered

mixture of chromate and dichromate ions can cause a shift. For instance, heating a yellow,

slightly alkaline solution can cause it to turn orange, indicating that the formation of dichromate

is favored at higher temperatures.

Troubleshooting Guide: Unexpected Color Changes
An unexpected color change during a chromate-dichromate equilibrium experiment typically

indicates a deviation from the expected equilibrium shift. The following guide addresses

common issues in a question-and-answer format.

Q4: My yellow chromate solution turned orange without the addition of a strong acid. What

could be the cause?

An orange color indicates the formation of the dichromate ion, which is favored in acidic

conditions. If a strong acid was not added, consider the following possibilities:

Contamination: The glassware or reagents used may have been contaminated with an acidic

substance.

Dissolved Gases: Dissolved acidic gases from the atmosphere, such as carbon dioxide

(CO₂), can lower the pH of the solution over time, though this effect is usually slight.

Incorrectly Prepared Solution: The initial solution may have been inadvertently prepared with

a lower pH than intended.

Q5: My orange dichromate solution turned yellow without the addition of a strong base. Why?

A yellow color signifies a shift back to the chromate ion, which is favored in alkaline conditions.

Potential causes include:
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Contamination: The solution may have been contaminated with a basic substance.

Leaching from Glassware: Some types of glass can leach alkaline ions into the solution,

especially over extended periods or at elevated temperatures.

Q6: My chromate/dichromate solution turned green or blue-green. What does this indicate?

A green or blue-green color is characteristic of the Chromium(III) ion (Cr³⁺). This indicates that

a reduction-oxidation (redox) reaction has occurred, reducing the chromium from its +6

oxidation state in chromate and dichromate to the +3 state. It is important to note that the

interconversion between chromate and dichromate is not a redox reaction, as the oxidation

state of chromium remains +6 throughout.

Potential reducing agents that could cause this change include:

Contaminants in the reagents or on the glassware.

Intentional or unintentional addition of a reducing agent to the experiment.

Q7: I added barium nitrate to my solution, and a precipitate formed. What does this signify?

Barium ions (Ba²⁺) react with chromate ions (CrO₄²⁻) to form an insoluble yellow precipitate,

barium chromate (BaCrO₄). Barium ions do not typically form a precipitate with dichromate

ions. Therefore, the formation of a precipitate upon adding a barium salt indicates the presence

of chromate ions in the solution. The amount of precipitate can be used to qualitatively assess

the position of the equilibrium.

Data Presentation
The predominance of either the chromate or dichromate ion is directly dependent on the pH of

the solution.

Ion Species Predominant pH Range Solution Color

Chromate (CrO₄²⁻) Alkaline (High pH) Yellow

Dichromate (Cr₂O₇²⁻) Acidic (Low pH) Orange
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Note: The exact pH at which the color transition is most prominent can vary depending on the

concentration of the chromium species.

Experimental Protocols
Protocol 1: Qualitative Demonstration of the pH Effect on the Equilibrium

This experiment provides a visual demonstration of how pH shifts the chromate-dichromate

equilibrium.

Materials:

0.1 M Potassium Chromate (K₂CrO₄) solution

0.1 M Potassium Dichromate (K₂Cr₂O₇) solution

1 M Hydrochloric Acid (HCl) or 1 M Sulfuric Acid (H₂SO₄)

1 M Sodium Hydroxide (NaOH)

Test tubes

Procedure:

To a test tube containing a few milliliters of the yellow 0.1 M potassium chromate solution,

add the 1 M acid solution dropwise until a distinct color change to orange is observed. This

indicates the formation of dichromate ions.

To a separate test tube containing a few milliliters of the orange 0.1 M potassium dichromate

solution, add the 1 M sodium hydroxide solution dropwise until the solution turns yellow. This

demonstrates the shift back to chromate ions.

The process can be reversed multiple times by the alternate addition of acid and base.

Caution: Chromium(VI) compounds are toxic and potential carcinogens. Always wear

appropriate personal protective equipment, including gloves and safety goggles, and handle

these chemicals in a well-ventilated area.
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Visualizations

Troubleshooting: Yellow to Orange Troubleshooting: Orange to Yellow Troubleshooting: Green/Blue-Green Color

Unexpected Color Change Observed

Yellow solution turns Orange Orange solution turns Yellow Solution turns Green/Blue-Green

Cause: Increased Acidity (Lower pH) Cause: Increased Alkalinity (Higher pH) Cause: Reduction of Cr(VI) to Cr(III)

Check for acidic contaminants Consider dissolved acidic gases (e.g., CO2) Verify initial solution pH Check for basic contaminants Consider leaching from glassware Identify potential reducing agents

Click to download full resolution via product page

Caption: Troubleshooting workflow for unexpected color changes.
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Caption: The chromate-dichromate chemical equilibrium pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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